Cas no 51458-75-4 (1,2-Bis(chloroacetoxy)propane)

1,2-Bis(chloroacetoxy)propane structure
1,2-Bis(chloroacetoxy)propane structure
Product Name:1,2-Bis(chloroacetoxy)propane
CAS No:51458-75-4
MF:C7H10Cl2O4
MW:229.057900905609
CID:362247
Update Time:2023-08-03

1,2-Bis(chloroacetoxy)propane Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, chloro-, 1,3-propanediyl ester
    • 1,2-Bis(chloroacetoxy)propane
    • Acetic acid, chloro-, 1-methyl-1,2-ethanediyl ester
    • 2-(2-chloroacetyl)oxypropyl 2-chloroacetate
    • NSC404440
    • RVKVLMMCZLSUGU-UHFFFAOYSA-N
    • Bis(chloroacetic acid)propylene ester
    • Chloroacetic acid, 1,2-propanediol diester
    • Acetic acid, 1-methyl-1,2-ethanediyl ester
    • 2-[(Chloroacetyl)oxy]-1-methylethyl chloroacetate #
    • Inchi: 1S/C7H10Cl2O4/c1-5(13-7(11)3-9)4-12-6(10)2-8/h5H,2-4H2,1H3
    • InChI Key: RVKVLMMCZLSUGU-UHFFFAOYSA-N
    • SMILES: ClCC(=O)OC(C)COC(CCl)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 183
  • Topological Polar Surface Area: 52.6
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